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Compound of Interest

Compound Name: KY19382

Cat. No.: B12414044

Authored for researchers, scientists, and drug development professionals, this document
provides a detailed guide to the preparation, storage, and application of KY19382 stock
solutions using dimethyl sulfoxide (DMSO).

KY19382 is a novel small molecule that potently activates the Wnt/3-catenin signaling pathway.
[1][2][3][4] Its dual-inhibitory action on both Glycogen Synthase Kinase 3 (GSK3[3) and the
CXXC5-Dishevelled (Dvl) protein-protein interaction makes it a significant compound in cellular
research and therapeutic development, particularly in areas such as hair growth promotion and
wound healing.[2][5][6][7] Accurate and consistent preparation of KY19382 stock solutions is
critical for reproducible experimental outcomes.

Properties of KY19382

A summary of the key properties of KY19382 is presented in the table below, providing
essential information for its handling and use in experimental settings.
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Property Value Reference
Molecular Formula C17H11CI2N302 [8]
Molecular Weight 360.19 g/mol [8]
GSK3B and CXXC5-Dvl
Target ] [5][8119]
Interaction
GSK3p: 10 nM, CXXC5-Dvl:
ICso0 [819]
19 nM
Solubility in DMSO 10 mM [8]

Experimental Protocols

Materials and Equipment
o KY19382 powder

Dimethyl sulfoxide (DMSO), sterile, anhydrous

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettes and sterile filter tips

Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM KY19382 Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of KY19382 in DMSO.

» Preparation: Don appropriate PPE. Ensure the analytical balance is calibrated and the

workspace is clean.
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o Weighing KY19382: Carefully weigh out the desired amount of KY19382 powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.36019 mg of KY19382
(Molecular Weight = 360.19 g/mol ). Calculation: (10 mmol/L) * (1 L/2000 mL) * (1 mL) *
(360.19 g/mol ) * (1000 mg/g) = 0.36019 mg

o Dissolution: Add the weighed KY19382 powder to a sterile microcentrifuge tube. Using a
calibrated pipette, add the calculated volume of anhydrous, sterile DMSO. For the example
above, add 1 mL of DMSO.

e Mixing: Tightly cap the tube and vortex the solution until the KY19382 powder is completely
dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary, but avoid
excessive heat.

» Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes or amber glass vials to minimize freeze-thaw
cycles.[9] Store the aliquots protected from light. Recommended storage conditions are:

o -20°C for up to 1 month.[9][10]

o -80°C for up to 6 months.[9]

Preparation of Working Solutions

For cell-based assays and other experiments, the 10 mM stock solution will need to be further
diluted to the desired final concentration in the appropriate cell culture medium or buffer. It is
crucial to note that high concentrations of DMSO can be toxic to cells; therefore, the final
concentration of DMSO in the working solution should typically be kept below 0.1%.

Example Dilution for a 10 uM Working Solution:
To prepare 1 mL of a 10 uM working solution from a 10 mM stock:
e Calculate the volume of stock solution needed: (10 mM) * V1 = (10 pM) * (1 mL) V1 =1 pL

e Add 1 pL of the 10 mM KY19382 stock solution to 999 uL of the desired culture medium or
buffer.

e Mix thoroughly by gentle pipetting or vortexing.
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of KY19382 and the workflow for
preparing stock solutions.
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Caption: Mechanism of KY19382 in activating Wnt/[3-catenin signaling.
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Caption: Workflow for preparing KY19382 stock solution.

Application Data

KY19382 has been utilized in a range of in vitro and in vivo studies. The table below
summarizes typical working concentrations reported in the literature.
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L. . Working
Application Cell/Animal Model . Reference
Concentration

Human Dermal Papilla

Hair Growth (in vitro) 1uM,5puM [2]
Cells

Wound Healing (in Human Keratinocytes

) ) 0.1 uM, 1 uM [7]
vitro) & Fibroblasts
Wound Healing (in )

) C3H Mice 0.05 mM, 0.1 mM [7]
Vivo)
Chondrocyte

] ) ATDCS Cells 0.01 pM, 0.1 puM [9]

Proliferation
Bone Growth (in vivo) Mice 0.1 mg/kg (i.p.) [8]

Safety and Handling

DMSO is a powerful solvent that can readily penetrate the skin, carrying dissolved substances
with it.[11] Therefore, it is imperative to handle KY19382 and its DMSO solutions with caution.
Always wear appropriate personal protective equipment, including gloves, a lab coat, and
safety glasses. Work in a well-ventilated area. In case of skin contact, wash the affected area
thoroughly with water. Consult the Safety Data Sheet (SDS) for KY19382 and DMSO for
complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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